Cas no 105193-17-7 (4'-Amino-biphenyl-4-carboxylic Acid Ethyl Ester)

• Product Name: 4'-Amino-biphenyl-4-carboxylic Acid Ethyl Ester
• CAS No: 105193-17-7
• MF: C₁₅H₁₅NO₂
• MW: 241.285104036331
• MDL: MFCD14585505
• CID: 1150912
• PubChem ID: 13725794
• Update Time: 2025-06-29

4'-Amino-biphenyl-4-carboxylic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(4-aminophenyl)benzoate
• [1,1'-biphenyl]-4-carboxylic acid, 4'-amino-, ethyl ester
• Ethyl 4'-aminobiphenyl-4-carboxylate
• LogP
• 4'-AMINO-BIPHENYL-4-CARBOXYLIC ACID ETHYL ESTER
• 4'-Amino-biphenyl-4-carboxylicacidethylester
• 105193-17-7
• AKOS015996061
• 4'-amino-biphenyl-4-carboxylic acid ethyl ester, AldrichCPR
• MFCD14585505
• SCHEMBL11374568
• 4'-Amino-biphenyl-4-carboxylic Acid Ethyl Ester

• MDL： MFCD14585505
• Inchi： 1S/C15H15NO2/c1-2-18-15(17)13-5-3-11(4-6-13)12-7-9-14(16)10-8-12/h3-10H,2,16H2,1H3
• InChI Key： PPAWFPVAVHKGPT-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=CC=1)C1C=CC(=CC=1)N)=O

Computed Properties

• Exact Mass: 241.11035
• Monoisotopic Mass: 241.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32

Additional information on 4'-Amino-biphenyl-4-carboxylic Acid Ethyl Ester

Recent Advances in the Study of 4'-Amino-biphenyl-4-carboxylic Acid Ethyl Ester (CAS: 105193-17-7)

The compound 4'-Amino-biphenyl-4-carboxylic Acid Ethyl Ester (CAS: 105193-17-7) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the context of targeting protein-protein interactions and enzyme inhibition. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activities, and potential therapeutic applications.

One of the most notable advancements in the study of 4'-Amino-biphenyl-4-carboxylic Acid Ethyl Ester is its role in the development of small-molecule inhibitors for kinases and other signaling proteins. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific tyrosine kinases implicated in cancer progression. The researchers utilized structure-activity relationship (SAR) analysis to optimize the compound's scaffold, resulting in improved binding affinity and selectivity. These findings underscore the potential of 105193-17-7 as a valuable building block for kinase inhibitor design.

In addition to its applications in oncology, recent research has also explored the use of 4'-Amino-biphenyl-4-carboxylic Acid Ethyl Ester in the development of anti-inflammatory agents. A study published in Bioorganic & Medicinal Chemistry Letters in early 2024 reported that this compound serves as a precursor for synthesizing novel non-steroidal anti-inflammatory drugs (NSAIDs) with reduced gastrointestinal side effects. The study highlighted the compound's ability to modulate cyclooxygenase (COX) activity, suggesting its potential for designing safer anti-inflammatory therapies.

Another area of interest is the compound's utility in chemical biology probes. Researchers have leveraged its biphenyl core to develop fluorescent and photoaffinity labels for studying protein-ligand interactions. A recent publication in ACS Chemical Biology detailed the synthesis of a probe based on 105193-17-7, which was used to map the binding sites of a poorly characterized G-protein-coupled receptor (GPCR). This approach provides a powerful tool for elucidating the mechanisms of GPCR signaling and identifying new drug targets.

Despite these promising developments, challenges remain in the optimization of 4'-Amino-biphenyl-4-carboxylic Acid Ethyl Ester derivatives for clinical use. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through further structural modifications and preclinical studies. However, the compound's versatility and the growing body of research supporting its applications suggest that it will continue to be a focal point in medicinal chemistry and drug discovery efforts.

In conclusion, 4'-Amino-biphenyl-4-carboxylic Acid Ethyl Ester (CAS: 105193-17-7) represents a promising scaffold for the development of novel therapeutic agents and chemical probes. Recent studies have demonstrated its potential in targeting kinases, inflammation-related proteins, and GPCRs, among other biological targets. As research in this area progresses, it is expected that new derivatives and applications of this compound will emerge, further solidifying its importance in the field of chemical biology and medicinal chemistry.